Cas no 16400-70-7 (2H-Pyran-2-one,6-butyl-5,6-dihydro-)

• Product name: 2H-Pyran-2-one,6-butyl-5,6-dihydro-
• CAS No: 16400-70-7
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 200235
• PubChem ID: 85996

2H-Pyran-2-one,6-butyl-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,6-butyl-5,6-dihydro-
• 6-butyl-5,6-dihydropyran-2-one
• 6-n-butyl-5,6-dihydropyran-2-one
• 3-Butyl-3,4-dihydro-2H-pyran-2-one
• 6-butyl-5,6-dihydro-2H-pyran-2-one
• DTXSID80884885
• 2-butyl-2,3-dihydropyran-6-one
• 16400-70-7
• 2H-Pyran-2-one, 6-butyl-5,6-dihydro-
• SCHEMBL3662595

• Inchi： InChI=1S/C9H14O2/c1-2-3-5-8-6-4-7-9(10)11-8/h4,7-8H,2-3,5-6H2,1H3
• InChI Key： FZGRTOXOBUQQAD-UHFFFAOYSA-N
• SMILES： C(C1OC(=O)C=CC1)CCC

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.976
• Boiling Point: 271.5°Cat760mmHg
• Flash Point: 108.2°C
• Refractive Index: 1.456
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones